![molecular formula C7H11N3O B3160949 2-[Methyl(2-pyrazinyl)amino]-1-ethanol CAS No. 866156-88-9](/img/structure/B3160949.png)
2-[Methyl(2-pyrazinyl)amino]-1-ethanol
Overview
Description
2-[Methyl(2-pyrazinyl)amino]-1-ethanol, also known as MPAE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAE is a pyrazine derivative with a methyl group and an amino group attached to the pyrazine ring, making it a unique compound with diverse properties.
Scientific Research Applications
Synthesis of Novel Compounds
Research by Rajanarendar et al. (2015) demonstrated a method for synthesizing novel isoxazolyl-benzo[d]pyrazino[2,1-b][1,3]oxazoles, which involved using intermediates related to 2-[Methyl(2-pyrazinyl)amino]-1-ethanol. This process highlights the compound's utility in creating structurally complex and potentially bioactive molecules (Rajanarendar, Venkateshwarlu, Ramakrishna, & Nagaraju, 2015).
Catalysis and Green Chemistry
The compound has also been implicated in research focusing on greener, more efficient synthesis methods. For example, Mansoor et al. (2015) developed a catalytic system that includes similar compounds for synthesizing 2-amino-4-aryl-4H,8H-6-methyl-8-oxo-pyrano[3,2-b]pyran derivatives in a water-ethanol mix, emphasizing environmentally friendly synthesis routes (Mansoor, Ariffin, & Sudhan, 2015).
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of this compound have been explored for their potential pharmacological activities. Bruno et al. (1994) synthesized derivatives with local anesthetic, analgesic, and platelet antiaggregating activities, showcasing the therapeutic potential of molecules synthesized from or related to this compound (Bruno, Ranise, Bondavalli, Schenone, D'Amico, Falciani, Vacca, & Filippelli, 1994).
properties
IUPAC Name |
2-[methyl(pyrazin-2-yl)amino]ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O/c1-10(4-5-11)7-6-8-2-3-9-7/h2-3,6,11H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYFEMWFUHHFCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C1=NC=CN=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201297751 |
Source
|
| Record name | 2-(Methyl-2-pyrazinylamino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201297751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
866156-88-9 |
Source
|
| Record name | 2-(Methyl-2-pyrazinylamino)ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=866156-88-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Methyl-2-pyrazinylamino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201297751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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